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Compound of Interest

Compound Name:
4-(Methoxymethyl)-4-

methylpiperidine

CAS No.: 774224-63-4

Cat. No.: B3386921

Get Quote

CAS Number: 774224-63-4

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-(Methoxymethyl)-4-
methylpiperidine, a key heterocyclic building block in modern medicinal chemistry. With the

CAS Number 774224-63-4, this compound has garnered significant interest as a crucial

intermediate in the synthesis of complex pharmaceutical agents, particularly in the

development of novel analgesics and other therapeutics targeting the central nervous system.

This document will delve into its chemical identity, plausible synthetic routes, spectroscopic

analysis, and its established role in drug discovery, offering field-proven insights for

researchers and drug development professionals.

Chemical Identity and Physicochemical Properties
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4-(Methoxymethyl)-4-methylpiperidine is a substituted piperidine derivative characterized by

the presence of both a methoxymethyl and a methyl group at the C4 position of the piperidine

ring. This unique substitution pattern imparts specific conformational and electronic properties

that are leveraged in the design of bioactive molecules.

Property Value Source

CAS Number 774224-63-4 [1]

Molecular Formula C₈H₁₇NO [2]

Molecular Weight 143.23 g/mol

IUPAC Name
4-(methoxymethyl)-4-

methylpiperidine

SMILES CC1(CCNCC1)COC [2]

Predicted XlogP 0.8 [2]

Strategic Importance in Medicinal Chemistry
The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in a vast

array of approved drugs. The specific substitution pattern of 4-(methoxymethyl)-4-
methylpiperidine makes it a valuable synthon for several reasons:

Introduction of a Quaternary Center: The C4 position is a quaternary carbon, which can

introduce steric bulk and influence the conformational rigidity of the final molecule. This can

be crucial for optimizing binding affinity and selectivity for a biological target.

Modulation of Physicochemical Properties: The methoxymethyl group can act as a hydrogen

bond acceptor and influence the lipophilicity and metabolic stability of the parent molecule.

Versatile Synthetic Handle: The secondary amine of the piperidine ring provides a reactive

site for further functionalization, allowing for the facile introduction of various pharmacophoric

groups.

The primary application of 4-(methoxymethyl)-4-methylpiperidine lies in its role as a key

intermediate in the synthesis of potent analgesics, particularly analogues of fentanyl and other
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opioid receptor agonists.[3][4] Its incorporation into these structures is critical for achieving the

desired pharmacological profile.

Proposed Synthesis and Reaction Mechanisms
While a specific, detailed experimental protocol for the synthesis of 4-(Methoxymethyl)-4-
methylpiperidine is not readily available in peer-reviewed literature, a plausible synthetic route

can be devised based on established organic chemistry principles and information from related

patent literature. A likely approach would involve the modification of a pre-formed piperidine

ring.

A potential synthetic pathway could start from a suitable 4-substituted piperidine derivative. For

instance, a multi-step synthesis could be envisioned starting from 4-cyanopiperidine or a 4-

piperidone derivative.

Below is a proposed high-level workflow for the synthesis:

4-Piperidone Derivative Introduction of Methyl Groupe.g., Grignard Reaction Introduction of a Hydroxymethyl or a Precursore.g., Cyanohydrin formation followed by reduction Methylation of the Hydroxyl Groupe.g., Williamson Ether Synthesis 4-(Methoxymethyl)-4-methylpiperidine

Click to download full resolution via product page

Caption: Proposed high-level synthetic workflow for 4-(Methoxymethyl)-4-methylpiperidine.

Causality Behind Experimental Choices:

Grignard Reaction: The addition of a methylmagnesium halide to a 4-piperidone derivative is

a classic and efficient method for introducing the C4-methyl group. The choice of protecting

group on the piperidine nitrogen is crucial to prevent side reactions.

Cyanohydrin Formation and Reduction: The introduction of a hydroxymethyl group can be

achieved through various methods. One possibility is the formation of a cyanohydrin at the

C4 position, followed by reduction of the nitrile to a primary amine and subsequent

conversion to a hydroxyl group, or more directly, the reduction of an ester group.

Williamson Ether Synthesis: The methylation of the resulting hydroxyl group is a standard

transformation, often achieved using a base like sodium hydride and a methylating agent
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such as methyl iodide.

Spectroscopic Characterization (Predicted)
While experimental spectra for 4-(Methoxymethyl)-4-methylpiperidine are not readily

available in the public domain, a prediction of its key spectroscopic features can be made

based on the analysis of structurally related compounds.

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum is expected to show characteristic signals for the piperidine ring

protons, the methyl group, and the methoxymethyl group.

Protons
Predicted Chemical
Shift (ppm)

Multiplicity Integration

Piperidine CH₂ (axial

& equatorial)
1.2 - 1.8 m 8H

Piperidine NH 1.5 - 2.5 (broad) s 1H

C4-CH₃ ~0.9 s 3H

O-CH₃ ~3.3 s 3H

C4-CH₂-O ~3.2 s 2H

¹³C NMR Spectroscopy (Predicted)
The carbon NMR spectrum will be characterized by signals corresponding to the piperidine ring

carbons, the quaternary carbon at C4, and the carbons of the methyl and methoxymethyl

substituents.
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Carbon Predicted Chemical Shift (ppm)

Piperidine C2, C6 ~45-50

Piperidine C3, C5 ~30-35

C4 (quaternary) ~35-40

C4-CH₃ ~20-25

O-CH₃ ~59

C4-CH₂-O ~78

Mass Spectrometry (Predicted)
Electron ionization mass spectrometry would likely show a molecular ion peak (M⁺) at m/z 143.

The fragmentation pattern would be expected to involve the loss of the methoxymethyl group or

the methyl group. Predicted adducts in electrospray ionization are also available.[2]

Adduct Predicted m/z

[M+H]⁺ 144.13829

[M+Na]⁺ 166.12023

[M-H]⁻ 142.12373

Application in Drug Development: A Key
Intermediate for Fentanyl Analogues
The primary documented application of 4-(Methoxymethyl)-4-methylpiperidine and its

derivatives is in the synthesis of potent opioid analgesics.[3][5] It serves as a crucial building

block for constructing the core of molecules like sufentanil and other fentanyl analogues.

The general structure of these analgesics involves a 4-substituted piperidine ring connected to

an anilino group and an N-acyl group. The 4-(methoxymethyl)-4-methylpiperidine moiety

provides the central scaffold onto which the other pharmacophoric elements are attached.
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Caption: General workflow for the utilization of 4-(Methoxymethyl)-4-methylpiperidine in the

synthesis of Fentanyl analogues.

A Chinese patent describes the preparation of 4-(N-phenylpropionamide)-4-methoxymethyl-

piperidine hydrochloride, a key intermediate for alfentanil and sufentanil, starting from 1-benzyl-

4-piperidone and aniline in a multi-step synthesis.[3] Another patent details the synthesis of 4-

methoxymethyl-4-(N-substituted) aniline piperidine compounds with analgesic and sedative

effects.[5] These documents underscore the industrial and pharmaceutical relevance of the 4-
(methoxymethyl)-4-methylpiperidine scaffold.

Safety and Handling
As with any chemical reagent, proper safety precautions should be taken when handling 4-
(Methoxymethyl)-4-methylpiperidine. It is advisable to consult the Safety Data Sheet (SDS)

from the supplier for detailed information on toxicity, handling, and storage. Based on

structurally similar compounds, it may be a skin and eye irritant.

Conclusion
4-(Methoxymethyl)-4-methylpiperidine is a valuable and versatile building block in medicinal

chemistry, with a well-established role in the synthesis of potent opioid analgesics. Its unique

structural features allow for the fine-tuning of the pharmacological properties of the final drug

candidates. This technical guide provides a foundational understanding of its synthesis,

characterization, and application, which will be of significant value to researchers and

professionals in the field of drug discovery and development. The continued exploration of this

and similar scaffolds holds promise for the development of new and improved therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 774224-63-4|4-(Methoxymethyl)-4-methylpiperidine|BLD Pharm [bldpharm.com]

2. PubChemLite - 4-(methoxymethyl)-4-methylpiperidine (C8H17NO)
[pubchemlite.lcsb.uni.lu]

3. CN102127007A - Method for preparing 4-(N-phenylpropionamide)-4-methoxymethyl-
piperidine hydrochloride - Google Patents [patents.google.com]

4. Synthetic analgesics: N-(1-[2-arylethyl]-4-substituted 4-piperidinyl) N-arylalkanamides -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. CN102603614B - 4-methoxymethyl-4-(N-substituted) aniline piperidine compounds,
preparation method and use - Google Patents [patents.google.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-(Methoxymethyl)-4-
methylpiperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3386921/docs#an-in-depth-technical-guide-to-4-
methoxymethyl-4-methylpiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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